Cas no 65198-04-1 (2,1,3-Benzothiadiazol-5-amine, N-hydroxy-)

2,1,3-Benzothiadiazol-5-amine, N-hydroxy- structure
65198-04-1 structure
Product Name:2,1,3-Benzothiadiazol-5-amine, N-hydroxy-
CAS No:65198-04-1
MF:C6H5N3OS
MW:167.188399076462
CID:1684452
Update Time:2024-08-30

2,1,3-Benzothiadiazol-5-amine, N-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzothiadiazol-5-amine, N-hydroxy-
    • Inchi: 1S/C6H5N3OS/c10-7-4-1-2-5-6(3-4)9-11-8-5/h1-3,7,10H
    • InChI Key: XTYPNNDJNIOLFS-UHFFFAOYSA-N
    • SMILES: N1=C2C=CC(NO)=CC2=NS1

Computed Properties

  • Exact Mass: 167.01545

Experimental Properties

  • Density: 1.673±0.06 g/cm3(Predicted)
  • Boiling Point: 338.3±34.0 °C(Predicted)
  • PSA: 58.04
  • pka: 7.96±0.30(Predicted)
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